Cas no 1431948-08-1 (5-(2-Hydroxy-5-methylbenzoyl)-2-mercaptonicotinonitrile)

• Product Name: 5-(2-Hydroxy-5-methylbenzoyl)-2-mercaptonicotinonitrile
• CAS No: 1431948-08-1
• MF: C₁₄H₁₀N₂O₂S
• MW: 270.306401729584
• MDL: MFCD24540237
• CID: 4700007
• Update Time: 2023-08-15

5-(2-Hydroxy-5-methylbenzoyl)-2-mercaptonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(2-Hydroxy-5-methylbenzoyl)-2-mercaptonicotinonitrile
• 3-pyridinecarbonitrile, 5-(2-hydroxy-5-methylbenzoyl)-2-mercapto-

• MDL： MFCD24540237
• Inchi： 1S/C14H10N2O2S/c1-8-2-3-12(17)11(4-8)13(18)10-5-9(6-15)14(19)16-7-10/h2-5,7,17H,1H3,(H,16,19)
• InChI Key： YJOLLBFFESOTSR-UHFFFAOYSA-N
• SMILES： S=C1C(C#N)=CC(=CN1)C(C1=C(C=CC(C)=C1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 527
• Topological Polar Surface Area: 105